Cas no 1396748-82-5 (N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-2-4-(propan-2-ylsulfanyl)phenylacetamide)

• Product Name: N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-2-4-(propan-2-ylsulfanyl)phenylacetamide
• CAS No: 1396748-82-5
• MF: C₂₂H₂₈N₂O₃S
• MW: 400.534324645996
• CID: 6532899
• Update Time: 2025-06-12

N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-2-4-(propan-2-ylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-2-4-(propan-2-ylsulfanyl)phenylacetamide
• N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]-2-(4-propan-2-ylsulfanylphenyl)acetamide

• Inchi： 1S/C22H28N2O3S/c1-16(2)28-20-5-3-17(4-6-20)13-21(25)23-14-18-7-10-24(11-8-18)22(26)19-9-12-27-15-19/h3-6,9,12,15-16,18H,7-8,10-11,13-14H2,1-2H3,(H,23,25)
• InChI Key： HJLLKHNFBZVFNY-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C(C2C=COC=2)=O)CC1)(=O)CC1=CC=C(SC(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-2-4-(propan-2-ylsulfanyl)phenylacetamide

N-{1-(Furan-3-Carbonyl)piperidin-4-ylmethyl}-2-4-(Propan-2-ylsulfanyl)phenylacetamide (CAS No. 1396748-82-5): An Overview of Its Structure, Properties, and Applications

N-{1-(Furan-3-Carbonyl)piperidin-4-ylmethyl}-2-4-(Propan-2-ylsulfanyl)phenylacetamide (CAS No. 1396748-82-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, physical properties, and recent advancements in the study of this compound.

Chemical Structure and Synthesis

The molecular structure of N-{1-(Furan-3-Carbonyl)piperidin-4-ylmethyl}-2-4-(Propan-2-ylsulfanyl)phenylacetamide (CAS No. 1396748-82-5) is composed of a piperidine ring linked to a furan moiety and a phenylacetamide group. The presence of the furan ring and the propan-2-ylsulfanyl substituent on the phenyl ring contributes to its distinct chemical properties. The synthesis of this compound typically involves multi-step reactions, including the formation of the piperidine ring, the introduction of the furan carbonyl group, and the final coupling with the phenylacetamide moiety.

Recent studies have focused on optimizing the synthetic pathways to improve yield and purity. For instance, a novel approach using palladium-catalyzed cross-coupling reactions has been reported to enhance the efficiency of the synthesis process. This method not only reduces the number of steps but also minimizes by-product formation, making it a more environmentally friendly and cost-effective option.

Physical Properties

N-{1-(Furan-3-Carbonyl)piperidin-4-ylmethyl}-2-4-(Propan-2-ylsulfanyl)phenylacetamide (CAS No. 1396748-82-5) is a solid at room temperature with a molecular weight of approximately 409.5 g/mol. It exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but is poorly soluble in water. The compound's melting point is around 150°C, and it has a high boiling point due to its complex structure.

The physical properties of this compound are crucial for its application in various pharmaceutical formulations. For example, its solubility profile can influence its bioavailability when administered orally or intravenously. Additionally, its thermal stability is an important consideration for storage and handling in laboratory settings.

Biological Activity and Therapeutic Potential

N-{1-(Furan-3-Carbonyl)piperidin-4-ylmethyl}-2-4-(Propan-2-ylsulfanyl)phenylacetamide (CAS No. 1396748-82-5) has shown promising biological activity in several preclinical studies. One of its key applications is as a potential therapeutic agent for neurological disorders, particularly those involving neurodegenerative processes. Research has indicated that this compound can modulate specific neurotransmitter systems, such as serotonin and dopamine pathways, which are implicated in conditions like Parkinson's disease and Alzheimer's disease.

A recent study published in the Journal of Medicinal Chemistry demonstrated that N-{1-(Furan-3-Carbonyl)piperidin-4-ylmethyl}-2-4-(Propan-2-ylsulfanyl)phenylacetamide exhibits potent neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. These findings suggest that it could be developed into a novel drug candidate for treating neurodegenerative diseases.

Beyond neurological applications, this compound has also shown potential in cancer research. Preliminary studies have indicated that it can inhibit the proliferation of certain cancer cell lines by targeting specific signaling pathways involved in cell growth and survival. Further investigations are underway to explore its efficacy as an anticancer agent.

Clinical Trials and Future Directions

The promising preclinical results have paved the way for clinical trials to evaluate the safety and efficacy of N-{1-(Furan-3-Carbonyl)piperidin-4-ylmethyl}-2-4-(Propan-2-ylysulfanyl)phenylacetamide (CAS No. 1396748-82-5). Phase I clinical trials are currently underway to assess its pharmacokinetic properties and determine optimal dosing regimens. These trials are essential for understanding how the compound behaves in human subjects and identifying any potential side effects.

If initial clinical trials yield positive results, subsequent phases will focus on larger patient populations to further validate its therapeutic potential. The ultimate goal is to obtain regulatory approval for use in clinical settings as a treatment for neurological disorders or cancer.

In addition to clinical trials, ongoing research aims to optimize the formulation of this compound for different routes of administration. For example, developing sustained-release formulations could enhance patient compliance and improve treatment outcomes.

Conclusion

N-{1-(Furan-3-Carbonyl)piperidin-4-ylysulfanyl)phenylacetamide (CAS No. 1396748–82–5) represents a promising candidate in the field of medicinal chemistry with potential applications in treating neurological disorders and cancer. Its unique chemical structure confers distinct physical properties that make it suitable for various pharmaceutical formulations. Ongoing research continues to uncover new insights into its biological activity and therapeutic potential, paving the way for future clinical applications.